4-(2,3-dihydro-1H-inden-1-yloxy)-2-methylpyrimidine
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Description
Scientific Research Applications
Synthesis and Drug Development
The synthesis of complex organic compounds, including those within the pyrimidine family, plays a crucial role in medicinal chemistry. The pyranopyrimidine core, for example, is identified as a key precursor for medicinal and pharmaceutical industries due to its broad synthetic applications and bioavailability. Recent studies have focused on the synthesis of 5H-pyrano[2,3-d]pyrimidine scaffolds using diversified hybrid catalysts, highlighting the compound's versatility and applicability in developing lead molecules for therapeutic use (Parmar, Vala, & Patel, 2023).
Pharmacogenetics and Metabolism
The impact of pharmacogenetics on drug metabolism and efficacy is a significant area of research. Studies on fluoropyrimidine drugs, which share a structural resemblance with pyrimidine-based compounds like 4-(2,3-dihydro-1H-inden-1-yloxy)-2-methylpyrimidine, have revealed the importance of dihydropyrimidine dehydrogenase (DPD) in drug metabolism and toxicity. Variations in the DPD gene influence the effectiveness and safety of fluoropyrimidine-based therapies, underscoring the need for personalized medicine approaches (Del Re et al., 2017).
Anticancer Properties
Antimetabolites, including pyrimidine analogs, are pivotal in cancer treatment due to their ability to interfere with DNA and RNA synthesis. Research on antipyrimidines such as AraC, dFdC, and FdUrd has demonstrated their capacity to incorporate into DNA, disrupting the structure and stability of the duplex, which rationalizes their efficacy in inhibiting cancer cell proliferation. These findings provide a foundation for the development of novel anticancer drugs based on pyrimidine structures (Gmeiner, 2002).
properties
IUPAC Name |
4-(2,3-dihydro-1H-inden-1-yloxy)-2-methylpyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O/c1-10-15-9-8-14(16-10)17-13-7-6-11-4-2-3-5-12(11)13/h2-5,8-9,13H,6-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDTRGQMRHIUNDX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC(=N1)OC2CCC3=CC=CC=C23 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2,3-dihydro-1H-inden-1-yloxy)-2-methylpyrimidine |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.